Cas no 2324687-41-2 (tert-butyl N-1-(dimethylsulfamoyl)pyrrolidin-3-ylcarbamate)

• Product Name: tert-butyl N-1-(dimethylsulfamoyl)pyrrolidin-3-ylcarbamate
• CAS No: 2324687-41-2
• MF: C₁₁H₂₃N₃O₄S
• MW: 293.383021593094
• CID: 5631459
• PubChem ID: 165925309
• Update Time: 2025-10-16

tert-butyl N-1-(dimethylsulfamoyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28289006
• 2324687-41-2
• tert-butyl N-[1-(dimethylsulfamoyl)pyrrolidin-3-yl]carbamate
• tert-butyl N-1-(dimethylsulfamoyl)pyrrolidin-3-ylcarbamate

• Inchi： 1S/C11H23N3O4S/c1-11(2,3)18-10(15)12-9-6-7-14(8-9)19(16,17)13(4)5/h9H,6-8H2,1-5H3,(H,12,15)
• InChI Key： XDFKMPRIJJOCCZ-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCC(C1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 293.14092740g/mol
• Monoisotopic Mass: 293.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.3Ų

Additional information on tert-butyl N-1-(dimethylsulfamoyl)pyrrolidin-3-ylcarbamate

Comprehensive Overview of tert-butyl N-1-(dimethylsulfamoyl)pyrrolidin-3-ylcarbamate (CAS No. 2324687-41-2): Properties, Applications, and Research Insights

The compound tert-butyl N-1-(dimethylsulfamoyl)pyrrolidin-3-ylcarbamate (CAS No. 2324687-41-2) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This sulfamoyl-containing pyrrolidine derivative is characterized by its carbamate and tert-butyl functional groups, which contribute to its stability and reactivity in synthetic pathways. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for targeting enzymes and receptors involved in neurological and inflammatory diseases.

One of the key advantages of tert-butyl N-1-(dimethylsulfamoyl)pyrrolidin-3-ylcarbamate lies in its modular design, allowing for facile derivatization. The dimethylsulfamoyl moiety enhances solubility and bioavailability, while the pyrrolidine ring offers conformational rigidity—a feature highly sought after in small-molecule therapeutics. Recent studies highlight its utility in protease inhibition and as a precursor for peptidomimetics, aligning with the growing demand for precision medicine.

From a synthetic chemistry perspective, the carbamate protection strategy using the tert-butyl group (Boc) is widely adopted to safeguard amines during multi-step reactions. This makes CAS No. 2324687-41-2 a valuable intermediate in solid-phase peptide synthesis (SPPS) and combinatorial chemistry. Industry professionals frequently search for "Boc-protected pyrrolidine derivatives" or "sulfonamide-based scaffolds," reflecting its relevance in modern medicinal chemistry workflows.

Environmental and regulatory considerations also shape the discourse around this compound. With increasing emphasis on green chemistry, researchers are optimizing synthetic routes for tert-butyl N-1-(dimethylsulfamoyl)pyrrolidin-3-ylcarbamate to minimize waste and energy consumption. Questions like "How to improve the yield of sulfamoyl carbamates?" or "scalable synthesis of pyrrolidine intermediates" dominate academic forums, underscoring its industrial applicability.

In summary, tert-butyl N-1-(dimethylsulfamoyl)pyrrolidin-3-ylcarbamate represents a versatile tool for drug development, bridging gaps between structural biology and chemical synthesis. Its compatibility with high-throughput screening platforms and computational modeling further cements its position in contemporary research. As the scientific community continues to unravel its potential, this compound remains a focal point for innovation in bioactive molecule design.